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Compound of Interest

Compound Name: 2-Tert-butylphenazine

Cat. No.: B1321105

Get Quote

Part 1: Chemical Identity & Core Properties[1][2][3][4][5]
2-Tert-butylphenazine is a substituted derivative of the heteroaromatic phenazine parent

molecule.[1][2] The introduction of a bulky tert-butyl group at the C2 position breaks the

symmetry of the phenazine core, significantly altering its solubility profile and solid-state

packing without disrupting the fundamental redox characteristics of the pyrazine ring system.[1]

[2]

1.1 Physicochemical Data Table
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Property Value Notes

Chemical Name
2-(1,1-

Dimethylethyl)phenazine
IUPAC nomenclature

CAS Number 6479-87-4 Validated Registry Number

Molecular Formula C₁₆H₁₆N₂

Molecular Weight 236.31 g/mol

Appearance Yellow Needles
Characteristic of phenazine

derivatives

Melting Point 84 °C
Distinct from parent phenazine

(171 °C)

Solubility
Soluble in CHCl₃, Toluene,

Acetone

t-Butyl group enhances

lipophilicity

Electronic Type Electron-Deficient (n-type)
Due to imine nitrogens in the

core

Redox Activity Reversible 2e⁻ reduction
Suitable for redox flow

batteries

Part 2: Synthesis & Experimental Protocols
The synthesis of 2-tert-butylphenazine is best achieved through oxidative condensation.[1][2]

This method avoids the harsh conditions of the Wohl-Aue reaction and provides higher

regioselectivity.[1][2] The core strategy involves the condensation of 4-tert-butyl-1,2-

diaminobenzene with catechol (1,2-dihydroxybenzene) or 1,2-cyclohexanedione, followed by

oxidation.[1][2]

2.1 Protocol: Oxidative Condensation Route
Rationale: This pathway utilizes the in situ generation of o-quinone species or direct

condensation followed by aromatization, ensuring the preservation of the acid-sensitive tert-

butyl moiety.[1][2]

Reagents:
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Substrate A: 4-tert-butyl-1,2-diaminobenzene (1.0 equiv)[1][2]

Substrate B: Catechol (1.0 equiv)[1][2]

Oxidant: Silver Oxide (Ag₂O) or Lead Dioxide (PbO₂) (2.5 equiv)[1][2]

Solvent: Anhydrous Ethanol or Toluene[2]

Catalyst: Acetic Acid (cat.)[1][2]

Step-by-Step Methodology:

Preparation of Reactants: Dissolve 4-tert-butyl-1,2-diaminobenzene (10 mmol) and catechol

(10 mmol) in 50 mL of anhydrous toluene under an inert nitrogen atmosphere.

Oxidative Coupling: Add freshly prepared Ag₂O (25 mmol) to the reaction mixture. The

oxidant facilitates the dehydrogenation of the intermediate dihydrophenazine.[1][2]

Reflux: Heat the mixture to reflux (110 °C) for 6–12 hours. Monitor the reaction via TLC

(eluent: Hexane/Ethyl Acetate 8:2) for the appearance of a fluorescent yellow spot.[1][2]

Work-up: Cool the reaction to room temperature and filter through a pad of Celite to remove

metal oxides. Wash the pad with dichloromethane.[1][2]

Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via

silica gel column chromatography using a gradient of Hexane/DCM (9:1 to 7:3).[1][2]

Crystallization: Recrystallize the yellow solid from ethanol/water to obtain pure yellow

needles (mp 84 °C).

2.2 Mechanistic Pathway (DOT Visualization)
The following diagram illustrates the condensation mechanism, highlighting the formation of the

Schiff base intermediate and the subsequent aromatization.[1][2]

4-tert-butyl-1,2-diaminobenzene
+ Catechol

Oxidation (Ag2O)
(Formation of o-Quinone species)

 Activation Double Condensation
(-2 H2O)

 Nucleophilic Attack Dihydrophenazine
Intermediate

 Cyclization Oxidative Aromatization
(-2 H)

 Oxidation 2-Tert-butylphenazine
(CAS 6479-87-4)

 Yields 
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Click to download full resolution via product page

Figure 1: Mechanistic pathway for the oxidative synthesis of 2-tert-butylphenazine.[1][2]

Part 3: Applications in Advanced Materials
The functionalization of the phenazine core with a tert-butyl group is not merely structural; it

serves specific functional roles in material science.

3.1 Organic Redox Flow Batteries (ORFBs)
Phenazines are a leading class of anolytes for non-aqueous redox flow batteries due to their

reversible two-electron redox capability.[1][2]

Solubility: The tert-butyl group disrupts

-

stacking, significantly increasing solubility in organic electrolytes (e.g., acetonitrile, carbonate
solvents) compared to the unsubstituted parent phenazine.[1][2] This allows for higher
energy density electrolytes.[1][2]

Stability: The steric bulk at the C2 position protects the reactive sites from side reactions

(dimerization) during charge/discharge cycles.[1][2]

3.2 Organic Light-Emitting Diodes (OLEDs)
Electron Transport: 2-Tert-butylphenazine acts as an electron-deficient building block.[1][2]

It is used as an electron transport material (ETM) or as a ligand in organometallic emitters.[1]

[2]

Morphology Control: The alkyl substituent prevents crystallization in thin films, promoting the

formation of stable amorphous layers essential for device longevity.[1][2]

3.3 Biological Activity
Phenazine derivatives, including alkyl-substituted ones, exhibit antibiotic properties by

generating reactive oxygen species (ROS) or intercalating into DNA.[1][2] The lipophilic tert-

butyl group enhances membrane permeability, potentially increasing potency against Gram-

positive bacteria.[1][2]
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Part 4: Safety & Handling (MSDS Summary)
Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

Storage: Store in a cool, dry place under inert gas (Argon/Nitrogen). Protect from light, as

phenazines can undergo photodegradation.[1][2]

References
Synthesis of Phenazines:Journal of Organic Chemistry, "Synthesis of Nonsymmetrically

Substituted 2,3-Dialkoxyphenazine Derivatives".[1][2] (Discusses oxidative coupling

protocols and lists 2-tert-butylphenazine properties). [1][2]

Redox Flow Batteries:ACS Applied Materials & Interfaces, "Linearly Fused Azaacenes: Novel

Approaches and New Applications".[1][2] (Highlights phenazine derivatives in electronics and

energy storage). [1][2]

Chemical Structure Validation:PubChem, "Phenazine Derivatives and Analogues".[1][2]

(General structural data for alkyl-phenazines).

Crystallographic Data:Dalton Transactions, "Optimized synthesis of tert-butyl-phenyl-

substituted tetrapyridophenazine". (Provides context on tert-butyl substitution effects on

phenazine packing).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://www.benchchem.com/product/b1321105/docs?utm_src=pdf-body#2-tert-butylphenazine-structural-dynamics-and-synthetic-pathways
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butyl-2-_2-_4-chlorophenyl_ethyl_oxirane
https://pubchem.ncbi.nlm.nih.gov/compound/2-tert-Butylpyridine
https://www.benchchem.com/product/b1321105?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321105?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 2-tert-Butyl-2-(2-(4-chlorophenyl)ethyl)oxirane | C14H19ClO | CID 94684 - PubChem
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2. 2-tert-Butylpyridine | C9H13N | CID 138630 - PubChem [pubchem.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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